3-(Bromomethyl)-3-(2-methylpropyl)oxolane

• Molecular Formula: C9H17BrO
• Molecular Weight: 221.13 g/mol
• SMILES: CC(C)CC1(CCOC1)CBr
• InChI: InChI=1S/C9H17BrO/c1-8(2)5-9(6-10)3-4-11-7-9/h8H,3-7H2,1-2H3
• InChIKey: VKUNXJHOLBSILJ-UHFFFAOYSA-N

3-(Bromomethyl)-3-(2-methylpropyl)oxolane – Procurement & Selection Baseline

3-(Bromomethyl)-3-(2-methylpropyl)oxolane (CAS 1479620-59-1) is a geminally disubstituted oxolane (tetrahydrofuran) derivative bearing a bromomethyl group and a branched 2-methylpropyl (isobutyl) substituent at the C3 position of the five-membered cyclic ether ring. Its molecular formula is C9H17BrO with a molecular weight of 221.13 g/mol, and it features a quaternary carbon center at the C3 ring position [1]. The compound is catalogued as a research-grade synthetic intermediate, supplied primarily through specialty chemical distributors for laboratory-scale procurement in quantities ranging from 1 g to 25 g . Its structural architecture—combining an electrophilic bromomethyl handle with a sterically demanding geminal alkyl substituent—defines its reactivity profile and differentiates it from simpler mono-substituted or unsubstituted bromomethyl oxolane analogs.

Non-epimerizable quaternary C3 center for multi-step scaffold elaboration

Isobutyl branching provides steric bulk and lipophilicity modulation

Electrophilic bromomethyl handle suits sterically hindered substitution chemistry

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Why Generic Substitution Fails: Structural Differentiation from In-Class Analogs

Bromomethyl-substituted oxolanes are not interchangeable building blocks. The target compound possesses a geminal disubstitution pattern at the C3 ring position—simultaneously bearing a bromomethyl group and an isobutyl chain—that creates a quaternary carbon center absent in mono-substituted analogs such as 3-(bromomethyl)oxolane (CAS 165253-29-2) or positional isomers like tetrahydrofurfuryl bromide (2-(bromomethyl)oxolane, CAS 1192-30-9) [1][2]. This quaternary architecture imposes distinct steric, conformational, and physicochemical constraints that directly affect nucleophilic substitution kinetics, metabolic stability when incorporated into bioactive scaffolds, and chromatographic behavior during purification. Furthermore, the isobutyl branching pattern delivers an XLogP3 of 2.8—a 2.3-fold increase in computed lipophilicity over the unsubstituted 3-(bromomethyl)oxolane (XLogP3 = 1.2)—without altering the topological polar surface area (TPSA = 9.2 Ų for both) [1]. Procurement decisions predicated solely on the presence of the bromomethyl functional group, without accounting for these quantifiable structural differentiators, risk irreproducible synthetic outcomes, altered SAR in medicinal chemistry programs, and failed scale-up attempts.

Geminal disubstitution versus mono-substituted analogs may shift nucleophilic substitution kinetics and conformational preferences.

Isobutyl branching alters lipophilicity profile; computed logP differs significantly from the unsubstituted parent, affecting purification and biological partitioning.

Positional (C3 vs C2) and constitutional isomerism change electronic environment and regiochemical outcome; require validation before substitution.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. National Center for Biotechnology Information. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 14173422: 3-(Bromomethyl)oxolane (CAS 165253-29-2). National Center for Biotechnology Information. Accessed 2026-05-07. View Source

Quantitative Comparator-Based Differentiation Evidence

Lipophilicity Differentiation: XLogP3 Comparison

The target compound exhibits a computed XLogP3 of 2.8, representing a 2.3-fold increase in lipophilicity compared to the unsubstituted 3-(bromomethyl)oxolane (XLogP3 = 1.2), while maintaining an identical topological polar surface area (TPSA = 9.2 Ų) [1][2]. This lipophilicity enhancement is achieved without introducing additional hydrogen bond donors or acceptors, preserving the compound's passive permeability characteristics while improving organic-phase partitioning. In the broader alkyl-substituted series, the target sits at an intermediate position between 3-(bromomethyl)-3-methyloxolane (XLogP3 ≈ 1.6) and 3-(bromomethyl)-3-(butan-2-yl)oxolane (XLogP3 = 3.0) [3]. This graded lipophilicity series enables rational selection of the isobutyl analog when a logP near 2.8 is required for a given synthetic or pharmacological objective.

XLogP3 Comparison

Head-to-head

2.8 vs 1.2 (Δ+1.6)

Supports logP-driven SAR optimization and chromatographic method design.

Computed values; experimental logD may vary.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.8
Comparator Or Baseline	3-(Bromomethyl)oxolane (CAS 165253-29-2): XLogP3 = 1.2; 3-(Bromomethyl)-3-methyloxolane (CAS 15833-76-8): XLogP3 ≈ 1.6; 3-(Bromomethyl)-3-(butan-2-yl)oxolane (CAS 1518231-98-5): XLogP3 = 3.0
Quantified Difference	ΔXLogP3 = +1.6 vs. unsubstituted parent (2.3-fold increase); ΔXLogP3 = +1.2 vs. methyl analog; ΔXLogP3 = -0.2 vs. sec-butyl analog
Conditions	XLogP3 computed by PubChem (XLogP3 3.0 algorithm); values retrieved from PubChem compound entries and guidechem.com for methyl analog

Why This Matters

A procurement decision selecting the target over the unsubstituted parent directly controls the logP of downstream synthetic products by approximately 1.6 log units, impacting chromatographic purification design, biological membrane penetration, and compliance with Lipinski's Rule of Five in drug discovery programs.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. Computed XLogP3-AA = 2.8. NCBI. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 14173422: 3-(Bromomethyl)oxolane (CAS 165253-29-2). Computed XLogP3-AA = 1.2. NCBI. Accessed 2026-05-07. View Source
• [3] PubChem Compound Summary CID 80104737: 3-(Bromomethyl)-3-(butan-2-yl)oxolane (CAS 1518231-98-5). Computed XLogP3-AA = 3.0. NCBI. Accessed 2026-05-07. View Source

Conformational Flexibility: Rotatable Bond Count

The target compound possesses 3 rotatable bonds (the exocyclic C–C bond of the isobutyl group, and two bonds within the isobutyl chain), compared to only 1 rotatable bond in the unsubstituted 3-(bromomethyl)oxolane and in tetrahydrofurfuryl bromide [1][2]. In contrast, the constitutional isomer 3-[2-(bromomethyl)butyl]oxolane (CAS 1936600-85-9) possesses 4 rotatable bonds due to the bromomethyl group being located on a flexible butyl side chain rather than directly on the ring . This intermediate rotatable bond count (3) provides enhanced conformational sampling compared to rigid mono-substituted analogs, while avoiding the additional entropic penalty associated with the side-chain bromomethyl isomer (4 rotatable bonds). The quaternary C3 center simultaneously restricts ring-flipping dynamics, creating a conformationally biased scaffold that can pre-organize binding-competent geometries in target-directed synthesis.

Rotatable Bonds

Head-to-head

3 vs 1 (Δ+2)

Intermediate flexibility may balance target engagement and conformational entropy.

Cactvs computed; crystal structure may differ.

Evidence Dimension	Rotatable bond count (PubChem computed)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	3-(Bromomethyl)oxolane: 1 rotatable bond; Tetrahydrofurfuryl bromide: 1 rotatable bond; 3-[2-(Bromomethyl)butyl]oxolane: 4 rotatable bonds
Quantified Difference	ΔRotBonds = +2 vs. unsubstituted and 2-position analogs; ΔRotBonds = -1 vs. constitutional isomer
Conditions	Rotatable bond counts from PubChem Cactvs 3.4.6.11 computation; constitutional isomer data from Leyan product specification

Why This Matters

The intermediate rotatable bond count positions this compound as a 'Goldilocks' building block—more flexible than rigid mono-substituted analogs for target engagement but less entropically penalized than the side-chain constitutional isomer, directly influencing binding free energy and purification behavior in medicinal chemistry applications.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. Rotatable Bond Count = 3. NCBI. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 14173422: 3-(Bromomethyl)oxolane. Rotatable Bond Count = 1. NCBI. Accessed 2026-05-07. View Source

Constitutional Isomerism: Ring vs. Side-Chain Bromomethyl

The target compound and 3-[2-(bromomethyl)butyl]oxolane share the same molecular formula (C9H17BrO) and nearly identical molecular weight (221.13 g/mol), yet they are constitutional isomers with fundamentally different architectures: in the target, the bromomethyl (–CH2Br) group is directly attached to the quaternary C3 ring carbon (SMILES: CC(C)CC1(CCOC1)CBr), whereas in the isomer, the bromomethyl is attached to a butyl side chain that is connected to the oxolane ring (SMILES: CCC(CBr)CC1CCOC1) [1]. This structural difference has critical consequences for nucleophilic substitution: the target's bromomethyl experiences steric shielding from both the geminal isobutyl group and the oxolane ring, potentially reducing SN2 reaction rates relative to the side-chain isomer where the bromomethyl enjoys greater conformational freedom and steric accessibility. Conversely, the ring-attached bromomethyl in the target benefits from the electron-withdrawing inductive effect of the ring oxygen, which can enhance electrophilicity at the bromomethyl carbon.

Bromomethyl Position

Class-level

Ring-attached vs side-chain bromomethyl

Isomer identity determines reaction regiochemistry; requires verification before use.

No quantitative kinetic data; class-based inference.

Evidence Dimension	Bromomethyl positional architecture and predicted reactivity
Target Compound Data	Bromomethyl directly on quaternary C3 ring carbon; sterically shielded by geminal isobutyl and ring; inductively activated by ring oxygen
Comparator Or Baseline	3-[2-(Bromomethyl)butyl]oxolane (CAS 1936600-85-9): bromomethyl on flexible butyl side chain; greater steric accessibility; less inductive activation from ring oxygen
Quantified Difference	No quantitative kinetic data available for direct comparison; differentiation based on structural analysis (SMILES, InChI) and established reactivity principles for neopentyl-type vs. primary alkyl bromides
Conditions	Structural comparison via PubChem SMILES/InChI; reactivity inference from organic chemistry principles for sterically hindered vs. unhindered alkyl bromides

Why This Matters

Procurement of the correct constitutional isomer is non-negotiable: the two isomers will yield different products upon nucleophilic substitution, exhibit different reaction kinetics, and cannot be used interchangeably in any synthetic route where the position of the bromomethyl group determines the regiochemistry of the downstream product.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. SMILES: CC(C)CC1(CCOC1)CBr. NCBI. Accessed 2026-05-07. View Source

Positional Isomerism: C3 vs. C2 Oxolane Substitution

The target compound places the bromomethyl substituent at the C3 position of the oxolane ring, whereas the more common and commercially abundant analog tetrahydrofurfuryl bromide (CAS 1192-30-9) bears the bromomethyl at the C2 position. This positional difference alters the electronic environment of the reactive center: at C2, the bromomethyl is α to the ring oxygen and experiences a stronger inductive electron-withdrawing effect, whereas at C3 it is β to the oxygen with attenuated electronic influence [1][2]. The target's C3 position also avoids the stereochemical complications inherent to C2-substituted chiral oxolanes (e.g., (2R)- and (2S)-2-(bromomethyl)oxolane). The geminal isobutyl group at C3 further distinguishes the target from all 2-substituted analogs by creating a quaternary carbon that eliminates the possibility of epimerization at the substitution site—a property not available from any 2-(bromomethyl)oxolane derivative.

C3 vs C2 Substitution

Class-level

C3 (target) vs C2 (tetrahydrofurfuryl bromide)

C3 substitution avoids C2 chiral center; quaternary center is non-epimerizable.

Computed properties indicate lipophilicity and flexibility differences.

Evidence Dimension	Ring substitution position and electronic/stereochemical consequences
Target Compound Data	C3 substitution; bromomethyl β to ring oxygen; quaternary C3 center (no epimerization possible); achiral at substitution site
Comparator Or Baseline	Tetrahydrofurfuryl bromide (CAS 1192-30-9): C2 substitution; bromomethyl α to ring oxygen; chiral center at C2; mono-substituted (no quaternary center); XLogP3 = 1.4
Quantified Difference	XLogP3 difference: 2.8 (target) vs. 1.4 (comparator) = Δ1.4; rotatable bonds: 3 vs. 1; chiral centers at substitution site: 0 vs. 1
Conditions	PubChem computed properties; Fisher Scientific / TCI Chemicals physical property data for tetrahydrofurfuryl bromide

Why This Matters

For synthetic routes requiring a non-epimerizable, achiral bromomethyl oxolane building block with moderate-to-high lipophilicity, the C3-gem-disubstituted architecture is uniquely qualified, as no C2-substituted analog can simultaneously provide a quaternary center, C3 regiochemistry, and an XLogP3 near 2.8.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. NCBI. Accessed 2026-05-07. View Source
• [2] Fisher Scientific / Thermo Scientific Chemicals. Tetrahydrofurfuryl Bromide (CAS 1192-30-9), 95%. Density 1.452; Boiling Point 169–171 °C; Refractive Index 1.488. Product specification. Accessed 2026-05-07. View Source

Alkyl Branching Architecture: Isobutyl vs. sec-Butyl

Among C9H17BrO constitutional isomers with geminal disubstitution at C3, the target compound's isobutyl (2-methylpropyl) substituent can be directly compared with the sec-butyl (butan-2-yl) analog 3-(bromomethyl)-3-(butan-2-yl)oxolane (CAS 1518231-98-5). The isobutyl group presents a symmetrical branching pattern (two methyl groups on the β-carbon) that generates a more compact steric footprint compared to the sec-butyl group (methyl and ethyl on the α-carbon), which places steric bulk closer to the reactive bromomethyl center [1][2]. This difference is reflected in the computed lipophilicity: the isobutyl analog has an XLogP3 of 2.8, while the sec-butyl analog reaches 3.0, indicating that the sec-butyl architecture packs an additional 0.2 logP units despite identical molecular formula and heavy atom count [1][2]. The isobutyl analog's more distal branching may confer superior metabolic stability in bioactive molecules by reducing CYP450-mediated oxidation at the benzylic-like position adjacent to the quaternary center, although no direct metabolic stability data for these specific compounds were identified in the literature.

Isobutyl vs sec-Butyl

Head-to-head

XLogP3 2.8 vs 3.0 (Δ-0.2)

Branching pattern provides fine lipophilicity tuning without altering molecular formula.

Metabolic stability implications require experimental validation.

Evidence Dimension	Computed XLogP3 and branching architecture
Target Compound Data	Isobutyl (2-methylpropyl): XLogP3 = 2.8; branching at β-carbon; compact symmetrical steric profile
Comparator Or Baseline	3-(Bromomethyl)-3-(butan-2-yl)oxolane: sec-butyl; XLogP3 = 3.0; branching at α-carbon; asymmetric steric profile
Quantified Difference	ΔXLogP3 = -0.2 (isobutyl is slightly less lipophilic than sec-butyl); identical molecular weight (221.13 g/mol) and heavy atom count (11)
Conditions	PubChem computed XLogP3 values; AKSci product specification for 3-(Bromomethyl)-3-(butan-2-yl)oxolane (95% purity)

Why This Matters

The choice between isobutyl and sec-butyl analogs provides a 0.2 logP unit tuning window without altering molecular formula, enabling fine optimization of lipophilicity in SAR campaigns while maintaining the same heavy atom pharmacophore footprint.

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. XLogP3 = 2.8. NCBI. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 80104737: 3-(Bromomethyl)-3-(butan-2-yl)oxolane. XLogP3 = 3.0. AKSci product specification: purity 95%, CAS 1518231-98-5. Accessed 2026-05-07. View Source

Optimal Application Scenarios Based on Differentiation Evidence

Medicinal Chemistry Lead Optimization with Quaternary Carbon Scaffolding

In drug discovery programs where a lead series requires logP tuning toward a target window of approximately 2.5–3.0 while incorporating a non-epimerizable quaternary carbon, the target compound serves as an ideal electrophilic building block. Its XLogP3 of 2.8 directly addresses the lipophilicity requirements for CNS-penetrant candidates (optimal logP range ~2–3) or orally bioavailable agents compliant with Lipinski guidelines, outperforming the unsubstituted 3-(bromomethyl)oxolane (XLogP3 = 1.2) which would require additional lipophilic modifications post-coupling [1]. The quaternary C3 center eliminates the risk of racemization or epimerization during subsequent synthetic transformations, a critical advantage over 2-substituted chiral bromomethyl oxolanes where stereochemical integrity must be maintained throughout multi-step sequences [2].

Sterically Demanding Ether or Amine Synthesis via SN2 Displacement

The target compound is suited for nucleophilic substitution reactions where the incoming nucleophile must approach a sterically shielded electrophilic center. The geminal isobutyl group creates a defined steric environment around the bromomethyl carbon, enabling selectivity experiments where reaction rates can be compared between sterically hindered (target) and unhindered (side-chain isomer) bromomethyl substrates . This property is valuable for probing steric effects in reaction mechanism studies and for synthesizing neopentyl-type ether or amine products where the quaternary center imparts conformational constraint to the product scaffold.

Polymer Microstructure Modification with Oxolanyl Modifiers

Oxolanyl compounds, including geminally disubstituted oxolane derivatives, have been disclosed in patent literature as vinyl content modifiers in anionic polymerization of conjugated dienes, where the oxolane ring acts as a microstructure-controlling agent to tune 1,2-vinyl content between 10% and 95% [3]. The target compound's quaternary C3 architecture and specific isobutyl substitution pattern may confer differentiated coordination behavior with organolithium initiators compared to oligomeric oxolanyl alkanes or mono-substituted oxolane modifiers, potentially enabling finer control over polymer microstructure. This application domain represents an industrially relevant use case where the specific substitution pattern—rather than merely the presence of an oxolane ring—directly impacts material performance.

Chemical Probe Design with Balanced Hydrophobicity

For chemical biology applications requiring a bromomethyl probe that introduces a hydrophobic tetrahydrofuran moiety without additional hydrogen bond donors or acceptors (HBD = 0, HBA = 1, TPSA = 9.2 Ų), the target compound offers a unique profile [1]. The isobutyl group provides sufficient lipophilicity (XLogP3 = 2.8) for membrane partitioning while the quaternary center at C3 prevents metabolic hydroxylation at that position, potentially extending the half-life of probe molecules in cellular assays. This combination of properties is not available from any mono-substituted or 2-substituted bromomethyl oxolane analog.

Application

Selection Property

Validation Focus

Lead optimization requiring quaternary carbon

Non-epimerizable C3 scaffold with moderate lipophilicity

logP measurement; stereochemical stability assessment

Sterically hindered SN2 displacement studies

Geminal isobutyl group provides defined steric environment

Comparison of reaction rates with less hindered analogs

Anionic polymerization microstructure control

Gem-disubstituted oxolane architecture

Impact on 1,2-vinyl content in diene polymerization

Hydrophobic THF probe design

Balanced logP with minimal HBD/HBA (0/1)

Membrane partitioning and metabolic stability assays

• [1] PubChem Compound Summary CID 66050742: 3-(Bromomethyl)-3-(2-methylpropyl)oxolane. Computed XLogP3 = 2.8; HBD = 0; HBA = 1; TPSA = 9.2 Ų. NCBI. Accessed 2026-05-07. View Source
• [2] PubChem Compound Summary CID 14173422: 3-(Bromomethyl)oxolane (CAS 165253-29-2). Mono-substituted, no quaternary center. NCBI. Accessed 2026-05-07. View Source
• [3] US Patent US9868795B2: Vinyl modifier composition and processes for utilizing such composition. Oxolanyl compounds as vinyl content modifiers. Filed 2016-03-24. Google Patents. View Source